Questin-2-olate

• Molecular Formula: C16H11O5-
• Molecular Weight: 283.25 g/mol
• IUPAC Name: 6-hydroxy-8-methoxy-3-methyl-9,10-dioxoanthracen-1-olate
• InChI: InChI=1S/C16H12O5/c1-7-3-9-13(11(18)4-7)16(20)14-10(15(9)19)5-8(17)6-12(14)21-2/h3-6,17-18H,1-2H3/p-1
• InChI Key: UUNPIWCQMVNINR-UHFFFAOYSA-M
• Canonical SMILES: CC1=CC2=C(C(=C1)[O-])C(=O)C3=C(C2=O)C=C(C=C3OC)O

Description

Questin-2-olate is the conjugate base of questin arising from selective deprotonation of the 2-hydroxy group. It is a conjugate base of a questin.

Scientific Research Applications

Enhanced Antibacterial Activity

Questin-2-olate demonstrates significant potential in the field of antibacterial applications. Studies have shown that its inclusion complex with hydroxypropyl-β-cyclodextrin significantly increases its water solubility, enhancing its antibacterial activity against aquatic pathogens like Vibrio harveyi. This advancement is particularly beneficial for aquaculture, where controlling bacterial diseases is crucial (Guo et al., 2019). Additionally, research has delved into the mechanism of action of Questin-2-olate, revealing its ability to disrupt the cell walls and membranes of bacteria, leading to cell leakage and morphological changes (Guo et al., 2019).

Enzymatic Activity and Biosynthesis

Questin-2-olate is also significant in enzymatic studies. Questin oxygenase, an enzyme that catalyzes the ring cleavage of Questin-2-olate to form desmethylsulochrin, has been identified in Aspergillus terreus. This enzyme is crucial for understanding the biosynthesis of various compounds and has implications for future bioengineering applications (Fujii et al., 1988).

Optimization for Production

The optimization of Questin-2-olate production through fermentation processes has been a focus of research as well. Studies have used various methodologies, such as fractional factorial design and response surface methodology, to enhance the production yield, which is pivotal for large-scale applications (Guo et al., 2020).

Biochemical Analysis and Structural Elucidation

Questin-2-olate's role in the biosynthesis of other compounds is further illuminated through structural analysis. For instance, the characterization of enzymes like emodin-O-methyltransferase has provided insights into the production of questin and its derivatives, which are important for the development of biopesticides (Xue et al., 2022).

Ring-Opening Mechanism

A revised mechanism for Questin-2-olate ring opening has been proposed through combined genetic, enzymatic, and chemical investigations. This bienzyme-catalytic and dioxygenation-mediated process has broad implications for understanding fungal seco-anthraquinone biosynthesis (Qi et al., 2021).